Cas no 55789-07-6 (2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-
• CAS No: 55789-07-6
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 335825
• PubChem ID: 71441489
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-
• 4,8-dihydroxy-3-(1-phenylpropyl)chromen-2-one
• 4,8-Dihydroxy-3-(1-phenylpropyl)-2H-1-benzopyran-2-one
• DTXSID60850422
• 55789-07-6

• Inchi： 1S/C18H16O4/c1-2-12(11-7-4-3-5-8-11)15-16(20)13-9-6-10-14(19)17(13)22-18(15)21/h3-10,12,19-20H,2H2,1H3
• InChI Key： DKNXIPNBVAVYAP-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC)O)O

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins